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Compound of Interest

Compound Name: Disperse Blue 183

Cat. No.: B1345753

An In-depth Analysis of Material Safety Data for Laboratory Applications

This technical guide provides a comprehensive overview of the material safety data for
Disperse Blue 183 (CAS No. 2309-94-6), specifically tailored for researchers, scientists, and
professionals in drug development. This document synthesizes available safety data, outlines
safe handling protocols, and presents key information in a structured format to ensure safe
laboratory use.

Chemical and Physical Properties

Disperse Blue 183 is a synthetic monoazo dye characterized by its blue-black powder form.[1]
It is soluble in organic solvents such as acetone and dimethylformamide (DMF).[1][2] Key
physical and chemical properties are summarized in the table below.
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Property Value Reference
CAS Number 2309-94-6 [31[4]
Molecular Formula C20H21BrN603 [3]
Molecular Weight 473.32 g/mol [31[5]
Appearance Bluish-black powder

Melting Point 183 °C [6]

Boiling Point 689.7 °C at 760 mmHg [6]

Density 1.42 g/cm3

Flash Point 370.9 °C

Solubility Soluble in acetone and 2]

dimethylformamide

Maximum Absorption

Wavelength (Amax)

625 nm

[2]

Hazard Identification and GHS Classification

The hazard classification of Disperse Blue 183 presents some inconsistencies across various
safety data sheets. While several sources state that the substance is not classified as
hazardous under the Globally Harmonized System (GHS), others suggest potential for irritation.

[3]14]

GHS Classification Summary:
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Classification Finding Sources
GHS Classification Not classified as hazardous [3114]
Signal Word No signal word [3]
Hazard Statements None [3]
Pictograms No symbol [3]
Potential Hazards May cause skin irritation [7]

It is crucial for researchers to handle the substance with care, assuming it may have irritant
properties despite the lack of a formal harmonized classification. The general class of azo dyes
has been associated with potential mutagenic and genotoxic properties.

Toxicological Information

A significant portion of the available safety data sheets for Disperse Blue 183 indicates a lack
of comprehensive toxicological data.[3][4] The table below summarizes the available
information.
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Toxicological Endpoint Data

Acute Toxicity (Oral, Dermal, Inhalation) No data available

_ _ o No data available (some sources suggest
Skin Corrosion/Irritation ) o
potential for irritation)

Serious Eye Damage/Irritation No data available
Respiratory or Skin Sensitization No data available
Germ Cell Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure)  No data available

Specific Target Organ Toxicity (Repeated ]
No data available
Exposure)

Aspiration Hazard No data available

The absence of empirical data necessitates a cautious approach, employing universal
laboratory safety precautions.

Experimental Protocols: Safe Handling and
Emergency Procedures

Given the limited toxicological data, the following experimental protocols are based on general
best practices for handling chemical powders in a laboratory setting.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Disperse Blue 183. The following
diagram outlines the recommended PPE.
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Recommended Personal Protective Equipment

Use in a Well-Ventilated Area or Fume Hood

Laboratory Coat

>

Handling

Disperse Blue 183
S
Chemical-Resistant Gloves (e.qg., Nitrile)

Safety Goggles with Side Shields

Click to download full resolution via product page

Caption: Recommended PPE for handling Disperse Blue 183.

First-Aid Measures

In case of accidental exposure, follow these first-aid protocols.

Exposure Event

Acctidental Exposure Response
Move to Fresh Air Wash with Soap and Water Rinse with Plenty of Water for at least 15 minutes Rinse Mouth with Water, Do Not Induce Vomiting

Seek Medical Attention
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Caption: First-aid procedures for Disperse Blue 183 exposure.

Accidental Release Measures

In the event of a spill, follow these steps to ensure safe cleanup.
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Spill of Disperse Blue 183

Evacuate Personnel from Immediate Area

'

Ensure Adequate Ventilation

Wear Appropriate PPE

Avoid Dust Formation

Mechanically Collect Spilled Material

'

Place in a Sealed Container for Disposal

Clean the Spill Area

Spill Contained and @

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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